Cas no 301838-28-8 (NO-Indomethacin)

• Product Name: NO-Indomethacin
• CAS No: 301838-28-8
• MF: C₂₈H₃₀ClN₃O₉S
• MW: 620.070505619049
• CID: 304530
• PubChem ID: 9830512
• Update Time: 2025-05-27

NO-Indomethacin Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, N-acetyl-,4-(nitrooxy)butyl ester,1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate (ester) (9CI)
• 4-nitrooxybutyl (2R)-2-acetamido-3-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]sulfanylpropanoate
• D-Cysteine, N-acetyl-,4-(nitrooxy)butyl ester,1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole...
• NO-Indomethacin
• 301838-28-8
• SR-01000947063-1
• HMS3649H04
• DTXSID20431392
• N-acetylcysteine-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid 4-(nitrooxy)butyl ester
• N-Acetyl-D-cysteine-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid, 4-(nitrooxy)butyl ester
• SR-01000947063
• J-017816
• NCX 2121

• Inchi： 1S/C28H30ClN3O9S/c1-17-22(15-26(34)42-16-24(30-18(2)33)28(36)40-12-4-5-13-41-32(37)38)23-14-21(39-3)10-11-25(23)31(17)27(35)19-6-8-20(29)9-7-19/h6-11,14,24H,4-5,12-13,15-16H2,1-3H3,(H,30,33)/t24-/m0/s1
• InChI Key： VRJSAIFPCMOTPZ-DEOSSOPVSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)SC[C@@H](C(=O)OCCCCO[N+](=O)[O-])NC(C)=O)=C1C)OC)=O

Computed Properties

• Exact Mass: 619.13900
• Monoisotopic Mass: 619.1391284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 184.05000
• LogP: 5.05300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on NO-Indomethacin

Comprehensive Overview of NO-Indomethacin (CAS No. 301838-28-8): Mechanism, Applications, and Research Insights

NO-Indomethacin (CAS No. 301838-28-8) is a chemically modified derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) indomethacin. This compound has garnered significant attention in recent years due to its unique pharmacological properties, particularly its ability to release nitric oxide (NO), a key signaling molecule involved in vasodilation and inflammation regulation. Researchers and pharmaceutical developers are increasingly exploring NO-Indomethacin for its potential to mitigate gastrointestinal side effects commonly associated with traditional NSAIDs while enhancing therapeutic efficacy.

The molecular structure of NO-Indomethacin incorporates a nitric oxide-releasing moiety, which distinguishes it from conventional indomethacin. This modification not only retains the anti-inflammatory and analgesic properties of the parent compound but also introduces additional benefits such as improved vascular function and reduced mucosal damage. Studies have shown that the NO-donating feature of this compound may contribute to its cytoprotective effects, making it a promising candidate for treating chronic inflammatory conditions like osteoarthritis and rheumatoid arthritis.

In the context of current research trends, NO-Indomethacin aligns with the growing demand for safer NSAID alternatives. Patients and healthcare providers frequently search for terms like "NSAIDs with fewer side effects" or "next-generation anti-inflammatory drugs," reflecting a shift toward precision medicine. The compound's dual action—combining COX inhibition with NO release—addresses these concerns by potentially reducing ulcerogenic risks while maintaining anti-inflammatory potency. Preclinical data suggest that NO-Indomethacin may also exhibit cardioprotective properties, a topic of high interest given the cardiovascular risks linked to long-term NSAID use.

From a biochemical perspective, NO-Indomethacin (CAS No. 301838-28-8) inhibits cyclooxygenase (COX) enzymes, thereby decreasing prostaglandin synthesis. However, the released NO counteracts prostaglandin depletion-related vasoconstriction, promoting blood flow and tissue repair. This mechanism has sparked investigations into its applications beyond inflammation, including wound healing and neuroprotection. Such multidisciplinary potential makes NO-Indomethacin a frequent subject in scholarly databases and patent filings.

Another area of interest is the compound's pharmacokinetic profile. Compared to indomethacin, NO-Indomethacin demonstrates altered absorption and metabolism, which may translate to better patient compliance. Searches for "improved drug delivery systems" and "targeted anti-inflammatory therapies" highlight the public's appetite for innovations in this space. Researchers are also examining formulations like nanoparticle-loaded NO-Indomethacin to enhance bioavailability and reduce dosing frequency.

In summary, NO-Indomethacin (CAS No. 301838-28-8) represents a convergence of pharmacology and molecular design, addressing both efficacy and safety challenges in inflammation management. Its development reflects broader trends in drug repurposing and combination therapies, answering pressing questions about how to optimize existing medications. As clinical trials progress, this compound may redefine standards for NSAID-based treatments, offering a template for future nitric oxide-integrated therapeutics.